Cas no 2549053-47-4 (6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline)

• Product Name: 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline
• CAS No: 2549053-47-4
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 5314142
• PubChem ID: 154830195
• Update Time: 2025-07-02

6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-[4-(methylsulfonyl)-1-piperazinyl]quinoline
• 2549053-47-4
• 6-chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline
• AKOS040724935
• F6755-1033
• 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline

• Inchi： 1S/C14H16ClN3O2S/c1-21(19,20)18-8-6-17(7-9-18)14-5-2-11-10-12(15)3-4-13(11)16-14/h2-5,10H,6-9H2,1H3
• InChI Key： LQDIVZSOSOVVPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=CC(=N2)N1CCN(CC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 325.0651756g/mol
• Monoisotopic Mass: 325.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.6±60.0 °C(Predicted)
• pka: 5.67±0.61(Predicted)

Additional information on 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline

Introduction to 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline (CAS No. 2549053-47-4)

6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline, identified by its CAS number 2549053-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline class, a family of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline, particularly the presence of a chloro substituent and a methanesulfonylpiperazine moiety, contribute to its unique chemical properties and potential therapeutic applications.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure. Notably, derivatives of quinoline have been instrumental in the treatment of malaria, with chloroquine being one of the most celebrated examples. The introduction of additional functional groups, such as the chloro and methanesulfonylpiperazine substituents in 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline, aims to enhance its pharmacological profile, including improved binding affinity, selectivity, and metabolic stability.

Recent advancements in computational chemistry and high-throughput screening have facilitated the discovery of novel quinoline derivatives with enhanced biological activity. The structural motif of 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline has been investigated for its potential in modulating various biological pathways. Specifically, studies have focused on its interaction with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression.

In the realm of oncology, quinoline derivatives have shown promise as inhibitors of kinases and other enzymes that play critical roles in tumor growth and metastasis. The methanesulfonylpiperazine group in 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline is particularly noteworthy, as it has been demonstrated to enhance binding interactions with target proteins. This moiety is known to improve solubility and bioavailability, which are crucial factors for drug efficacy.

One of the most compelling aspects of 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline is its potential as a lead compound for further derivatization. Researchers have employed structure-based drug design strategies to modify various positions within the quinoline core, aiming to optimize pharmacokinetic properties and minimize side effects. The chloro substituent at the 6-position of the quinoline ring is particularly significant, as it can influence electronic distribution and reactivity.

The synthesis of 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic approaches not only ensure high yield but also allow for scalability, which is essential for industrial production.

Evaluation of 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline in preclinical models has revealed intriguing biological activities. Initial studies suggest that this compound exhibits potent inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings align with emerging research indicating that modulation of inflammatory pathways may offer therapeutic benefits in conditions such as rheumatoid arthritis and atherosclerosis.

The methanesulfonylpiperazine group has been extensively studied for its role in enhancing drug-receptor interactions. This functional moiety is known to increase binding affinity by forming hydrogen bonds or participating in hydrophobic interactions within the active site of target proteins. Such interactions are critical for achieving high efficacy at lower concentrations, thereby reducing potential toxicity.

Moreover, the versatility of 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline extends to its potential application in combination therapies. By targeting multiple pathways simultaneously, this compound could synergize with existing treatments to achieve better outcomes. Combination therapy is increasingly recognized as a key strategy in managing complex diseases like cancer and chronic inflammatory disorders.

Recent publications have highlighted the importance of quinoline derivatives in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The structural features of 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline make it a promising candidate for further investigation in this area. Studies suggest that quinolines can cross the blood-brain barrier and interact with neuronal receptors and enzymes involved in neuroprotection.

The development pipeline for 6-Chloro-2-(4-methanesulfonylpiperazin-1-yl)quinoline includes both academic research initiatives and industry collaborations aimed at advancing its clinical potential. Preclinical trials are underway to evaluate its safety profile and therapeutic efficacy across various disease models. These trials are designed to provide comprehensive data on dosing regimens, pharmacokinetic behavior, and target engagement.

As our understanding of molecular mechanisms continues to evolve, compounds like 6-Chloro-2-(4-methanesulfonylpiperazin-1-y]quinoline will play an increasingly important role in personalized medicine approaches. By leveraging structural diversity and computational modeling, researchers can identify subsets of patients who are most likely to benefit from this compound based on genetic or biomarker profiles.

In conclusion,6-Chloro--(methansulfoypip erazin-l)-y]quinol ine (CAS No 25 49 053 -47 -4 ) represents an exciting advancement i n pharma ceutical chemistry with pote ntial appl icatio ns i n oncology inflammatory disor ders an d neurode generati ve conditi ons . Its unique structu ral featu res an d demonstrated bi ological ac tiv ities make i t a valu able tool f or further resear ch an d deve lopment efforts . As sci enti st s continue t o explo re i ts pharma colog ical pote ntial , thi s compoun d holds great promise f or improv ing patient outco mes i n futu re treatme nts . p >